N-tert-butyl-4-[(2-methoxyphenoxy)methyl]benzamide

• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol
• IUPAC Name: N-tert-butyl-4-[(2-methoxyphenoxy)methyl]benzamide
• InChI: InChI=1S/C19H23NO3/c1-19(2,3)20-18(21)15-11-9-14(10-12-15)13-23-17-8-6-5-7-16(17)22-4/h5-12H,13H2,1-4H3,(H,20,21)
• InChI Key: LSNHPNNPGFUGCR-UHFFFAOYSA-N
• SMILES: CC(C)(C)NC(=O)C1=CC=C(C=C1)COC2=CC=CC=C2OC

Description

N-tert-butyl-4-[(2-methoxyphenoxy)methyl]benzamide, also known as BAY 11-7082, is a synthetic compound that has gained attention in the scientific community due to its potential as an anti-inflammatory agent.

Scientific Research Applications

N-tert-butyl-4-[(2-methoxyphenoxy)methyl]benzamide 11-7082 has been extensively studied for its anti-inflammatory properties, particularly in the context of cancer research. It has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in the regulation of immune responses and inflammation. By blocking NF-κB, N-tert-butyl-4-[(2-methoxyphenoxy)methyl]benzamide 11-7082 has been found to reduce the expression of pro-inflammatory cytokines and chemokines, as well as the proliferation and survival of cancer cells.

Mechanism of Action

N-tert-butyl-4-[(2-methoxyphenoxy)methyl]benzamide 11-7082 works by inhibiting the activity of IκB kinase (IKK), a key regulator of the NF-κB pathway. Specifically, it binds to the cysteine residue of IKKβ, preventing its activation and subsequent phosphorylation of IκBα. This leads to the sequestration of NF-κB in the cytoplasm, preventing its translocation to the nucleus and subsequent activation of pro-inflammatory genes.
Biochemical and Physiological Effects
In addition to its anti-inflammatory effects, N-tert-butyl-4-[(2-methoxyphenoxy)methyl]benzamide 11-7082 has been shown to have a number of other biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit angiogenesis, and modulate the activity of various enzymes and signaling pathways. It has also been shown to have neuroprotective effects, reducing the production of reactive oxygen species and protecting against oxidative stress.

Advantages and Limitations for Lab Experiments

N-tert-butyl-4-[(2-methoxyphenoxy)methyl]benzamide 11-7082 has a number of advantages for use in lab experiments. It is relatively easy to synthesize, and its mechanism of action is well-understood. It has also been extensively studied in a variety of cell types and animal models, making it a useful tool for investigating the role of NF-κB in various physiological and pathological processes. However, it is important to note that N-tert-butyl-4-[(2-methoxyphenoxy)methyl]benzamide 11-7082 can have off-target effects, and its use should be carefully controlled to ensure that any observed effects are due to its specific inhibition of IKKβ.

Future Directions

There are a number of future directions for research on N-tert-butyl-4-[(2-methoxyphenoxy)methyl]benzamide 11-7082. One area of interest is the development of more selective inhibitors of IKKβ, which could help to reduce off-target effects and improve the specificity of NF-κB inhibition. Another area of interest is the use of N-tert-butyl-4-[(2-methoxyphenoxy)methyl]benzamide 11-7082 in combination with other anti-inflammatory agents, such as glucocorticoids or nonsteroidal anti-inflammatory drugs (NSAIDs), to enhance its therapeutic efficacy. Finally, there is growing interest in the use of N-tert-butyl-4-[(2-methoxyphenoxy)methyl]benzamide 11-7082 as a tool for investigating the role of NF-κB in various disease states, including cancer, autoimmune disorders, and neurodegenerative diseases.

Synthesis Methods

N-tert-butyl-4-[(2-methoxyphenoxy)methyl]benzamide 11-7082 is synthesized through a multi-step process involving the reaction of tert-butyl 4-aminobenzoate with 2-methoxyphenylacetic acid, followed by the addition of formaldehyde and subsequent reduction with hydrogen gas. The resulting product is then treated with hydrochloric acid to yield N-tert-butyl-4-[(2-methoxyphenoxy)methyl]benzamide 11-7082 in its final form.